Cas no 1040667-34-2 (3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-methylphenyl)methyl]propanamide)

• Product Name: 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-methylphenyl)methyl]propanamide
• CAS No: 1040667-34-2
• MF: C₂₀H₂₀FN₃O₃S₂
• MW: 433.519505500793
• CID: 6063749
• PubChem ID: 27376768
• Update Time: 2025-05-20

3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-methylphenyl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-methylphenyl)methyl]propanamide
• 3-[2-[(4-fluorophenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-[(4-methylphenyl)methyl]propanamide
• 1040667-34-2
• AKOS024506956
• F5326-0210
• 3-(2-(4-fluorophenylsulfonamido)thiazol-4-yl)-N-(4-methylbenzyl)propanamide
• VU0642020-1

• Inchi： 1S/C20H20FN3O3S2/c1-14-2-4-15(5-3-14)12-22-19(25)11-8-17-13-28-20(23-17)24-29(26,27)18-9-6-16(21)7-10-18/h2-7,9-10,13H,8,11-12H2,1H3,(H,22,25)(H,23,24)
• InChI Key： LWFMIWOVEYRCFQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)CCC1=CSC(NS(C2=CC=C(F)C=C2)(=O)=O)=N1

Computed Properties

• Exact Mass: 433.09301202g/mol
• Monoisotopic Mass: 433.09301202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-methylphenyl)methyl]propanamide

Chemical Compound CAS No 1040667-34-2: A Comprehensive Overview

The chemical compound with CAS No 1040667-34-2, known as 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-methylphenyl)methyl]propanamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a thiazole ring, a sulfonamide group, and an aromatic amide moiety. These structural features contribute to its potential biological activity and make it a subject of interest for researchers exploring novel therapeutic agents.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and coupling reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis process, improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the thiazole ring system while maintaining stereochemical integrity.

One of the most promising aspects of this compound lies in its biological activity. Studies have demonstrated that it exhibits potent inhibitory effects against various enzymes implicated in inflammatory and neurodegenerative diseases. Specifically, research published in the *Journal of Medicinal Chemistry* highlights its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Furthermore, preclinical studies suggest that this compound may possess neuroprotective properties, making it a potential candidate for treating conditions such as Alzheimer's disease.

The structural versatility of this compound also lends itself to modifications aimed at enhancing its pharmacokinetic properties. For example, researchers have explored substituent effects on the aromatic rings to improve solubility and bioavailability. These modifications have been guided by computational modeling techniques, such as molecular docking and pharmacophore mapping, which provide insights into the compound's interactions with target proteins.

In addition to its therapeutic potential, this compound has been utilized as a building block in the development of more complex molecular architectures. Its thiazole core serves as a versatile scaffold for constructing heterocyclic compounds with diverse biological activities. Recent studies have focused on its application in creating multi-target-directed ligands (MTDLs), which are designed to simultaneously modulate multiple therapeutic targets for enhanced efficacy and reduced side effects.

From an analytical standpoint, the characterization of this compound has been facilitated by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods allow for precise determination of its molecular structure and purity. Moreover, high-resolution MS has been instrumental in confirming the exact mass of the molecule, aiding in its accurate identification.

Looking ahead, ongoing research is focused on elucidating the mechanism of action of this compound at the molecular level. Understanding how it interacts with cellular pathways will be crucial for optimizing its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this area.

In conclusion, CAS No 1040667-34-2 represents a significant advancement in organic chemistry with promising applications in drug discovery and development. Its unique structure, coupled with cutting-edge synthetic and analytical techniques, positions it as a valuable tool for addressing unmet medical needs.